Cas no 2757905-45-4 (1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2757905-45-4
• MF: C₄H₂F₄N₂O₂S
• MW: 218.129493236542
• CID: 5654448
• PubChem ID: 165756022
• Update Time: 2023-09-20

1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2757905-45-4
• 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride
• EN300-28243888

• Inchi： 1S/C4H2F4N2O2S/c5-4(6,7)10-3(1-2-9-10)13(8,11)12/h1-2H
• InChI Key： NCWNQUPMZQNRNW-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 217.97731113g/mol
• Monoisotopic Mass: 217.97731113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.3Ų